rac-3-Hydroxyheptanoic Acid-D7

Specification

• Molecular Formula: C₇H₇D₇O₃
• Molecular Weight: 153.23

Introduction

Chemical Structure and Properties

rac-3-Hydroxyheptanoic Acid-D7 is characterized by its specific isotopic substitution pattern, where seven hydrogen atoms have been replaced with deuterium (²H), a stable isotope of hydrogen. The compound maintains the same chemical properties as its non-deuterated counterpart but with the added advantage of isotopic differentiation.

Basic Chemical Information

The following table summarizes the key chemical properties of rac-3-Hydroxyheptanoic Acid-D7:

Property	Value
IUPAC Name	5,5,6,6,7,7,7-heptadeuterio-3-hydroxyheptanoic acid
Molecular Formula	C₇D₇H₇O₃
Molecular Weight	153.227 g/mol
Exact Mass	153.138
CAS Number	17587-29-0 (unlabeled parent compound)
Physical State	Neat

Synthesis and Production

Manufacturing Considerations

rac-3-Hydroxyheptanoic Acid-D7 is typically produced through specialized synthetic routes that incorporate deuterium atoms at the specific positions. The compound is considered a specialty chemical that is:

• Manufactured under controlled conditions

• Produced primarily on a made-to-order basis

• Subject to quality control measures to ensure isotopic purity

• Prepared according to analytical standards requirements

The production of deuterated compounds requires expertise in isotope chemistry and specialized equipment for handling, purifying, and analyzing these materials. Multiple search results indicate that the compound is manufactured in Canada, suggesting specialized production facilities for isotope-labeled compounds.

Applications in Research and Analysis

Analytical Chemistry Applications

rac-3-Hydroxyheptanoic Acid-D7 serves several important functions in analytical chemistry:

• Internal Standard: The deuterated nature makes it an ideal internal standard for quantitative analysis of the non-deuterated analog

• Mass Spectrometry: The compound's distinct mass signature allows for accurate identification and quantification in complex mixtures

• Metabolomic Studies: Useful in tracing metabolic pathways involving hydroxy fatty acids

• Isotope Dilution Analysis: Enables precise quantification of the non-deuterated compound in biological samples

Advantages of Deuterium Labeling

The strategic deuteration of rac-3-Hydroxyheptanoic Acid-D7 provides several analytical advantages:

• Mass Spectral Differentiation: The deuterated compound exhibits a mass shift of +7 units compared to the non-deuterated analog, allowing clear differentiation in mass spectrometry

• Minimal Isotope Effects: Deuterium substitution at the terminal positions (5, 6, and 7) minimizes kinetic isotope effects in most chemical and biochemical reactions

• Chemical Similarity: Maintains virtually identical chemical properties to the non-deuterated compound while providing isotopic distinction

• Stability: Deuterated compounds often exhibit increased stability in certain chemical environments

Relationship to Parent Compound

Comparison with Non-Deuterated 3-Hydroxyheptanoic Acid

The non-deuterated parent compound, 3-hydroxyheptanoic acid, is a medium-chain hydroxy fatty acid with its own set of biochemical properties:

• Common Name: 3-hydroxyheptanoic acid

• Molecular Formula: C₇H₁₄O₃

• Molecular Weight: 146.1843 g/mol

• CAS Registry Number: 17587-29-0

• Description: A medium-chain hydroxy acid belonging to the category of hydroxy acids with a 6 to 12 carbon atoms long side chain

The non-deuterated compound has been studied for its potential role in various biochemical processes and may serve as a building block in the synthesis of biodegradable polymers and surfactants.

Biochemical Properties of the Parent Compound

The parent compound 3-hydroxyheptanoic acid exhibits the following characteristics:

• LogP (octanol-water partition coefficient): 1.02, indicating moderate lipophilicity

• Water Solubility: Approximately 39.1 g/L

• pKa of Strongest Acidic Group: 4.77

• Physiological Charge at pH 7.4: -1

• Polar Surface Area: 57.53 Ų

These properties are maintained in the deuterated analog, with minimal changes to physical and chemical behavior, making it an excellent isotopic tracer.

Specification	Details
Product Format	Neat
Typical Quantity	25 mg
Product Code	TRC-H943077-25MG (LGC Standards)
Shipping Conditions	Room Temperature
Storage Requirements	Specific conditions not stated, but likely cool, dry conditions away from light
Shelf Life	Noted as "short shelf life" requiring verification of expiry date for intended use
Purity	High purity for analytical standards (specific percentage not provided)

Analytical Applications and Methods

Use in Mass Spectrometry

rac-3-Hydroxyheptanoic Acid-D7 is particularly valuable in mass spectrometry-based analyses:

• Quantification: When added to samples at known concentrations, it allows precise quantification of the non-deuterated analog

• Method Validation: Helps in validating analytical methods for hydroxy fatty acid detection

• Matrix Effect Compensation: The deuterated internal standard compensates for matrix effects in complex biological samples

• Recovery Assessment: Enables assessment of analyte recovery throughout the sample preparation process

Metabolomics Applications

In metabolomic studies, rac-3-Hydroxyheptanoic Acid-D7 can serve as:

• An internal standard for quantifying 3-hydroxyheptanoic acid in biological samples

• A tracer for metabolic pathways involving medium-chain hydroxy acids

• A reference compound for method development in targeted metabolomics

• A quality control standard for ensuring consistent analytical performance